Cas no 1806484-71-8 (2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one
• CAS No: 1806484-71-8
• MF: C₁₀H₁₀BrFOS
• MW: 277.153204441071
• CID: 4973118
• Update Time: 2025-05-26

2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFOS/c1-6(11)10(13)8-5-7(14-2)3-4-9(8)12/h3-6H,1-2H3
• InChI Key： YXORXDMNZAEWAJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=C(C=1)SC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one (CAS: 1806484-71-8)

In recent years, the compound 2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one (CAS: 1806484-71-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique bromo-fluoro-methylthio-phenyl structure, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in the development of kinase inhibitors, which are crucial for targeting signaling pathways involved in cancer and inflammatory diseases. The presence of both fluorine and methylthio groups enhances its binding affinity and selectivity towards specific biological targets.

One of the most notable advancements in the study of this compound is its application in the synthesis of novel PROTACs (Proteolysis Targeting Chimeras). PROTACs are a groundbreaking class of therapeutic agents that selectively degrade disease-causing proteins. Researchers have successfully utilized 2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one as a building block to develop PROTACs with improved pharmacokinetic properties and reduced off-target effects.

In addition to its role in PROTAC development, this compound has also been investigated for its antimicrobial properties. Preliminary studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve the disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one. Current research efforts are focused on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as the use of catalytic methods and renewable solvents, are being explored to address these challenges.

In conclusion, 2-Bromo-1-(2-fluoro-5-(methylthio)phenyl)propan-1-one (CAS: 1806484-71-8) represents a versatile and valuable compound in the field of chemical biology and medicinal chemistry. Its applications in kinase inhibitor development, PROTAC synthesis, and antimicrobial research highlight its potential to contribute to the advancement of therapeutic strategies. Future studies will likely focus on further elucidating its mechanisms of action and expanding its utility in drug discovery.